Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate

• IUPAC Name: ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate
• InChI: InChI=1S/C15H19NO4/c1-4-19-13(17)8-16-15(18)12-7-5-6-11-9(2)10(3)20-14(11)12/h5-7,9-10H,4,8H2,1-3H3,(H,16,18)
• InChI Key: HGUYSKJCAAMLJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C1=CC=CC2=C1OC(C2C)C
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate, also known as DMBA, is a synthetic compound that has been widely used in scientific research. DMBA has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Mechanism of Action

Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate acts as a procarcinogen, meaning that it requires metabolic activation in order to exert its carcinogenic effects. The primary mechanism of this compound-induced carcinogenesis is through the formation of DNA adducts, which can lead to mutations and ultimately, the development of tumors. This compound has also been found to induce oxidative stress and inflammation, which can contribute to the development of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including the induction of tumors, inflammation, and oxidative stress. This compound has also been found to alter gene expression, protein synthesis, and cellular signaling pathways. These effects have been observed in a variety of biological systems, including animal models and cell cultures.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate in lab experiments is its ability to induce tumors in experimental animals. This allows researchers to study the mechanisms of carcinogenesis and test potential cancer therapies. This compound also has the ability to induce inflammation and oxidative stress, which can be useful for studying the effects of these processes on various biological systems.
However, there are also limitations to using this compound in lab experiments. One limitation is that this compound-induced tumors may not accurately reflect the development of spontaneous tumors in humans. Additionally, the use of this compound in animal models raises ethical concerns, as it involves the use of animals in research.

Future Directions

There are several future directions for research involving Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate. One area of research is the development of novel cancer therapies that target the mechanisms of this compound-induced carcinogenesis. Another area of research is the use of this compound in combination with other compounds to study the effects of multiple carcinogens on tumor development. Additionally, future research could focus on the use of this compound in alternative animal models, such as zebrafish or fruit flies, which may provide a more ethical and cost-effective approach to studying carcinogenesis.

Synthesis Methods

Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate can be synthesized through a multistep process involving the reaction of 2,3-dimethyl-1,4-benzoquinone with ethyl glycinate. The resulting intermediate is then treated with hydrochloric acid and sodium nitrite to yield this compound.

Scientific Research Applications

Ethyl 2-[(2,3-dimethyl-2,3-dihydro-1-benzofuran-7-carbonyl)amino]acetate has been used in a variety of scientific research applications, including studies on cancer, inflammation, and oxidative stress. This compound has been found to induce tumors in experimental animals, making it a valuable tool for studying the mechanisms of carcinogenesis. This compound has also been used to induce inflammation and oxidative stress in animal models, allowing researchers to study the effects of these processes on various biological systems.